6-(2-methylpropoxy)pyridine-3-carbonitrile
Overview
Description
6-(2-methylpropoxy)pyridine-3-carbonitrile, also known as 6-MPPC, is a chemical compound belonging to the pyridine-3-carbonitrile family. It is an important intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and antifungal agents. 6-MPPC has been studied for its potential applications in a range of scientific research areas, and is of particular interest due to its low toxicity and high stability.
Mechanism of Action
The mechanism of action of 6-(2-methylpropoxy)pyridine-3-carbonitrile is not yet fully understood. It is thought to be a “pro-drug”, meaning that it is converted into an active form upon entering the body, which then acts on the target molecule. It is believed that this compound acts by forming covalent bonds with the target molecule, which then alters its structure and properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-inflammatory effects in animal models, and it has been suggested that it may have potential applications in the treatment of various diseases, including cancer. In addition, this compound has been found to have antioxidant properties, which may be beneficial in the prevention of oxidative stress.
Advantages and Limitations for Lab Experiments
The main advantage of 6-(2-methylpropoxy)pyridine-3-carbonitrile for lab experiments is its low toxicity and high stability. It is also relatively easy to synthesize, and can be used to synthesize a variety of organic compounds. However, it should be noted that this compound is not suitable for use in therapeutic applications, as it is not yet known if it is safe for human use.
Future Directions
The potential future directions for 6-(2-methylpropoxy)pyridine-3-carbonitrile research include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications in the treatment of various diseases. In addition, further research could be conducted into its potential as a biosensor for the detection of various molecules, and its potential as a catalyst for chemical reactions. Finally, further research could be conducted into the development of more efficient and cost-effective methods of synthesizing this compound.
Synthesis Methods
6-(2-methylpropoxy)pyridine-3-carbonitrile can be synthesized through a variety of methods, including the direct reaction of pyridine-3-carboxaldehyde with 2-methylpropoxy-ethanol, the reaction of pyridine-3-carboxaldehyde with 2-methylpropoxy-ethanol in the presence of a Lewis acid, and the reaction of pyridine-3-carboxaldehyde with 2-methylpropoxy-ethanol in the presence of a base. The most commonly used method is the direct reaction of pyridine-3-carboxaldehyde with 2-methylpropoxy-ethanol, which involves the condensation of the two reagents in the presence of a catalyst, such as sodium hydroxide, to form this compound.
Scientific Research Applications
6-(2-methylpropoxy)pyridine-3-carbonitrile has been studied for its potential applications in a range of scientific research areas. It has been used to synthesize a variety of organic compounds, such as polymers, dyes, and pharmaceuticals, and has been investigated as a potential catalyst for chemical reactions. It has also been studied as a potential biosensor for the detection of various molecules, and as a potential therapeutic agent for the treatment of various diseases, including cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2-methylpropoxy)pyridine-3-carbonitrile involves the reaction of 2-methylpropylamine with 3-cyanopyridine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "2-methylpropylamine", "3-cyanopyridine", "Suitable solvent", "Catalyst" ], "Reaction": [ "Add 2-methylpropylamine to a reaction flask", "Add suitable solvent to the reaction flask", "Add catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature", "Add 3-cyanopyridine to the reaction mixture", "Stir the reaction mixture for a suitable time period", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to obtain the product", "Wash the product with a suitable solvent", "Dry the product under vacuum" ] } | |
CAS RN |
1017055-16-1 |
Molecular Formula |
C10H12N2O |
Molecular Weight |
176.2 |
Purity |
91 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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